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Compound of Interest

Compound Name: Ethyl 10-undecenoate

Cat. No.: B153637

An In-depth Technical Guide to the Health and Safety Considerations for Handling Ethyl 10-
undecenoate in the Laboratory

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive health and safety information for the handling of Ethyl 10-
undecenoate (CAS No. 692-86-4) in a laboratory setting. The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of the
potential hazards and the necessary precautions.

Chemical and Physical Properties

Ethyl 10-undecenoate is a fatty acid ester.[1] It is a liquid described as clear and colorless to
pale yellow.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Ethyl 10-undecenoate
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Property Value Source
Molecular Formula C13H2402 [3]
Molecular Weight 212.33 g/mol [3]
Clear, colorless to pale yellow
Appearance o
liquid
Boiling Point 258-259 °C at 761 mmHg
Melting Point -38 °C
Density 0.879 g/mL at 25 °C
_ > 93.3 °C (> 200.0 °F) Closed
Flash Point
Cup
Slightly soluble in Chloroform
Solubility and Methanol. Immiscible with

water.

Vapor Pressure

0.00882 mmHg at 25°C

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), Ethyl 10-undecenoate is generally not classified as a hazardous substance. However,

some sources describe it as a mild skin irritant. It is important to note that for acute oral,

dermal, and inhalation toxicity, the substance consists of components of unknown toxicity.

Table 2: GHS Hazard Classification
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Hazard Class

Classification

Source

Acute Toxicity (Oral)

Not Classified (Unknown)

Acute Toxicity (Dermal)

Not Classified (Unknown)

Acute Toxicity (Inhalation)

Not Classified (Unknown)

Skin Corrosion/Irritation

Not Classified (Some sources

suggest mild irritation)

Serious Eye Damage/Irritation Not Classified
Respiratory or Skin -
o Not Classified

Sensitization
Germ Cell Mutagenicity Not Classified
Carcinogenicity Not Classified
Reproductive Toxicity Not Classified
Specific Target Organ Toxicit

? J J Y Not Classified
(Single Exposure)
Specific Target Organ Toxicit

P 9 g Y Not Classified
(Repeated Exposure)
Aspiration Hazard Not Classified

The Joint FAO/WHO Expert Committee on Food Additives (JECFA) has evaluated Ethyl 10-
undecenoate and stated that there is "no safety concern at current levels of intake when used

as a flavouring agent".

Handling and Storage

Prudent laboratory practices should be observed when handling Ethyl 10-undecenoate.

7.1. Precautions for Safe Handling

¢ Observe good industrial hygiene practices.
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Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Ensure adequate ventilation in the work station.

Wear appropriate personal protective equipment.

Keep away from sources of ignition.

7.2. Conditions for Safe Storage

Store in a well-ventilated place.

Keep the container tightly closed.

Store away from incompatible materials, such as strong oxidizing agents.

The recommended storage temperature is at room temperature or in a refrigerator.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling Ethyl 10-
undecenoate:

o Eye/Face Protection: Wear chemical splash-resistant safety glasses or goggles.

» Skin Protection: Wear protective gloves. The specific glove material should be selected
based on chemical resistance and breakthrough time. A laboratory coat and close-toed
footwear are also recommended.

o Respiratory Protection: Generally not required under normal use with adequate ventilation. If
vapors or mists are generated, use a respirator with an appropriate filter.

First-Aid Measures

In case of exposure, follow these first-aid procedures:
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 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If symptoms
persist, seek medical attention.

o Skin Contact: Remove contaminated clothing immediately. Wash the affected area
thoroughly with soap and water for several minutes. If irritation develops and persists, get
medical attention.

o Eye Contact: Promptly wash eyes with plenty of water while lifting the eyelids. Remove
contact lenses if present and easy to do. If irritation develops and persists, seek medical
attention.

 Ingestion: If swallowed, rinse the mouth with water if the person is conscious. Do not induce
vomiting. Call a physician or poison control center immediately.

Accidental Release Measures
In the event of a spill, follow these procedures:

» Personal Precautions: Eliminate all sources of ignition. Avoid contact with skin and inhalation
of vapors. Wear appropriate protective clothing.

e Environmental Precautions: Prevent the product from entering drains.

¢ Methods for Cleaning Up: For small spills, absorb with an inert absorbent material such as
dry clay, sand, or diatomaceous earth and place it into containers for disposal. For large
spills, dike the spilled material to prevent spreading.

Fire-Fighting Measures
o Suitable Extinguishing Media: Use water spray, fog, CO2, dry chemical, or foam.

» Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors.

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus and full
protective gear.
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Toxicological Information

There is a significant lack of comprehensive toxicological data for Ethyl 10-undecenoate.

Table 3: Summary of Toxicological Data

Endpoint Result Species Source

Acute Oral Toxicity

Unknown
(LD50)
Acute Dermal Toxicity

Unknown
(LD50)
Acute Inhalation

o Unknown

Toxicity (LC50)
Skin Irritation Mild Irritant

Experimental Protocols

Detailed experimental protocols for assessing the safety of a novel chemical entity would
typically involve a tiered approach. The following are generalized methodologies that can be
adapted for Ethyl 10-undecenoate.

9.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test This test method is
based on the OECD Test Guideline 439.

o Cell Culture: Reconstructed human epidermis tissues are cultured to a state that is
histologically similar to the human epidermis.

o Test Substance Application: A small amount of Ethyl 10-undecenoate is applied topically to
the surface of the epidermis tissue. A negative control (e.g., phosphate-buffered saline) and
a positive control (e.g., 5% sodium dodecyl sulfate) are run in parallel.

 Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

 Viability Assessment: After incubation, the test substance is washed off, and the cell viability
is determined using a quantitative assay such as the MTT assay. The reduction in cell
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viability compared to the negative control is used to classify the irritation potential.

9.2. Acute Oral Toxicity: Up-and-Down Procedure (UDP) This protocol is based on the OECD
Test Guideline 425.

» Animal Selection: A single healthy, young adult female rat is used for the initial dose.

o Dose Administration: A starting dose (e.g., 2000 mg/kg) of Ethyl 10-undecenoate is
administered by oral gavage.

o Observation: The animal is observed for signs of toxicity and mortality for up to 14 days.

e Sequential Dosing: Based on the outcome (survival or death), the dose for the next animal is
adjusted up or down by a constant factor. This process is continued until the stopping criteria
are met.

o LD50 Estimation: The LD50 is calculated from the results of the sequential dosing using
maximum likelihood estimation.
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Caption: Risk assessment workflow for handling Ethyl 10-undecenoate.
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Caption: Emergency response procedure for an Ethyl 10-undecenoate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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